Cas no 1245643-40-6 (tert-Butyl 4-(2-ethoxy-2-oxo-1-phenylethyl)-4-(nitromethyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(2-ethoxy-2-oxo-1-phenylethyl)-4-(nitromethyl)piperidine-1-carboxylate
• CAS No: 1245643-40-6
• MF: C₂₁H₃₀N₂O₆
• MW: 406.472706317902
• MDL: MFCD17677276
• CID: 1035175
• PubChem ID: 71304672
• Update Time: 2025-07-22

tert-Butyl 4-(2-ethoxy-2-oxo-1-phenylethyl)-4-(nitromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-ethoxy-2-oxo-1-phenylethyl)-4-(nitromethyl)piperidine-1-carboxylate
• DB-256969
• 1245643-40-6
• A850589
• tert-butyl4-(2-ethoxy-2-oxo-1-phenylethyl)-4-(nitromethyl)piperidine-1-carboxylate
• DTXSID10745334

• MDL： MFCD17677276
• Inchi： 1S/C21H30N2O6/c1-5-28-18(24)17(16-9-7-6-8-10-16)21(15-23(26)27)11-13-22(14-12-21)19(25)29-20(2,3)4/h6-10,17H,5,11-15H2,1-4H3
• InChI Key： OHHLNFHGUCGGJP-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C=CC=CC=1)C1(C[N+](=O)[O-])CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 406.21038668g/mol
• Monoisotopic Mass: 406.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-(2-ethoxy-2-oxo-1-phenylethyl)-4-(nitromethyl)piperidine-1-carboxylate

Professional Introduction to Tert-Butyl 4-(2-ethoxy-2-oxo-1-phenylethyl)-4-(nitromethyl)piperidine-1-carboxylate (CAS No. 1245643-40-6)

Tert-butyl 4-(2-ethoxy-2-oxo-1-phenylethyl)-4-(nitromethyl)piperidine-1-carboxylate, identified by its CAS number 1245643-40-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class, a heterocyclic structure widely recognized for its versatility in drug design due to its ability to mimic biological functionalities and enhance pharmacokinetic properties. The presence of multiple functional groups, including a nitromethyl group, an ethoxy-substituted oxoethyl side chain, and a tert-butyl ester moiety, makes this molecule a promising candidate for further exploration in synthetic chemistry and drug development.

The structural complexity of Tert-butyl 4-(2-ethoxy-2-oxo-1-phenylethyl)-4-(nitromethyl)piperidine-1-carboxylate (CAS No. 1245643-40-6) allows for diverse chemical modifications, which can be leveraged to optimize its biological activity. In recent years, there has been a growing interest in piperidine derivatives as pharmacophores due to their demonstrated efficacy in modulating various biological pathways. The nitromethyl group, in particular, is known for its reactivity and potential to participate in further chemical transformations, such as reduction to amino groups or coupling reactions with nucleophiles. These attributes make the compound valuable for designing novel therapeutic agents.

Current research in medicinal chemistry has highlighted the importance of functional group integration in drug candidates to achieve desired pharmacological outcomes. The ethoxy-substituted oxoethyl side chain in Tert-butyl 4-(2-ethoxy-2-oxo-1-phenylethyl)-4-(nitromethyl)piperidine-1-carboxylate (CAS No. 1245643-40-6) contributes to the compound's solubility and metabolic stability, which are critical factors in drug formulation and delivery. Additionally, the tert-butyl ester functionality provides a site for selective modification, enabling chemists to tailor the molecule's properties for specific applications.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Piperidine derivatives have been successfully employed in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The nitromethyl group's ability to engage in redox chemistry suggests that Tert-butyl 4-(2-ethoxy-2-oxo-1-phenylethyl)-4-(nitromethyl)piperidine-1-carboxylate (CAS No. 1245643-40-6) could be utilized in prodrug strategies or as a precursor for bioactive molecules with enhanced bioavailability.

In the realm of synthetic methodologies, this compound exemplifies the intersection of traditional organic synthesis with modern techniques such as transition metal-catalyzed reactions and flow chemistry. The structural motifs present in Tert-butyl 4-(2-ethoxy-2-oxyo-pheylethyl)-4-(nitromethyl)piperidine-l-carboxyla te (CAS No. 1245643'40'6) can be accessed through multi-step synthetic routes that incorporate advanced catalytic systems. These approaches not only improve yield and purity but also reduce environmental impact by minimizing waste generation.

The pharmaceutical industry has increasingly recognized the importance of computational chemistry in accelerating drug discovery processes. Molecular modeling studies have shown that derivatives of Tert-butyl 4-(2-e thoxy-o-oxyo-pheylethul)-4-(ni tromethyl)piperidine-l-carboxyla te (CAS No. 1245643'40'6) exhibit promising interactions with biological targets, suggesting their potential as lead compounds for further optimization. Such virtual screening techniques complement experimental efforts by providing rapid assessments of molecular binding affinities and selectivity profiles.

Recent advancements in biocatalysis have also opened new avenues for exploring modifications of Tert-butyl 4-(2-e thoxy-o-oxyo-pheylethul)-4-(ni tromethyl)piperidine-l-carboxyla te (CAS No. 1245643'40'6). Enzymatic methods offer sustainable alternatives to traditional synthetic approaches by enabling regioselective functionalization under mild conditions. This aligns with global efforts to develop greener pharmaceutical manufacturing processes that align with regulatory expectations and environmental sustainability goals.

The versatility of Tert-butyl 4-(2-e thoxy-o-oxyo-pheylethul)-4-(ni tromethyl)piperidine-l-carboxyla te (CAS No. 1245643'40'6) extends beyond its immediate applications as a building block for drug discovery programs; it also serves as an inspiration for innovative chemical research methodologies that push the boundaries of synthetic organic chemistry. By leveraging its unique structural features, researchers can develop novel strategies for constructing complex molecules with tailored functionalities.

As our understanding of disease mechanisms continues to evolve at a rapid pace, compounds like Tert-butyl 4-(2-e thoxy-o-oxyo-pheylethul)-4-(ni tromethyl)piperidine-l-carboxyla te (CAS No. 1245643'40'6) will play an increasingly pivotal role in shaping future therapeutic landscapes. Their ability to bridge fundamental chemical principles with cutting-edge biomedical research underscores their significance as tools for scientific inquiry and drug development innovation.